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Compound of Interest

Compound Name:
Ruthenium, trichloro(1,1'-

thiobis(ethane))-

CAS No.: 68630-81-9

Cat. No.: B13781781

Get Quote

Executive Summary
This application note details the protocol for using Tris(diethylsulfide)ruthenium(III) chloride

[RuCl3(Et2S)3] as a precursor for the Chemical Vapor Deposition (CVD) of metallic ruthenium

films. While carbonyl and metallocene precursors (e.g., Ru3(CO)12, Ru(EtCp)2) are industry

standards, RuCl3(Et2S)3 offers a unique value proposition: it combines the air-stability of

inorganic salts with the solubility of organometallics, making it an ideal candidate for Direct

Liquid Injection (DLI) and Aerosol-Assisted CVD (AACVD) processes.

This guide addresses the specific challenges of this precursor—namely, the management of

chlorine and sulfur content—and provides a self-validating workflow to ensure high-purity, low-

resistivity films suitable for barrier layers, electrode applications, and potentially biocompatible

coatings for medical devices.

Precursor Profile & Chemistry[1][2][3][4][5]
Understanding the thermochemistry of the precursor is the foundation of a successful CVD

process.
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Property Specification Notes

Formula RuCl3(S(C2H5)2)3
Octahedral coordination

geometry

Physical State Red/Brown Solid
Stable in air; hygroscopic

handling recommended

Oxidation State Ru(III)
Requires reduction (H2) during

deposition

Solubility
Soluble in THF, Toluene,

Ethanol

Ideal for liquid injection

delivery

Decomposition > 150°C (Ligand Dissociation)

Et2S is labile; Ru-Cl bond

requires higher energy/H2 to

cleave

Mechanistic Insight
Unlike Ru(0) carbonyls which decompose thermally to release CO, RuCl3(Et2S)3 requires a

reductive mechanism. The diethyl sulfide (Et2S) ligands are neutral and labile, dissociating at

moderate temperatures. The core challenge is the removal of the anionic Chloride (Cl-) ligands,

which requires active hydrogen species to form volatile HCl.

Reaction Pathway:

Experimental Protocol
Reactor Setup & Precursor Delivery
Due to the relatively low vapor pressure of the solid complex, a Direct Liquid Injection (DLI)

system is recommended over a traditional bubbler to ensure constant flux and prevent thermal

aging of the source material.

Solvent: Tetrahydrofuran (THF) or Toluene (Anhydrous, 99.9%).

Concentration: 0.05 – 0.1 M.

Vaporizer Temp: 180°C (Flash evaporation).
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Carrier Gas: Argon (Ar) or Nitrogen (N2).

Deposition Parameters
The following window is optimized for a Cold-Wall Low-Pressure CVD (LPCVD) system.

Parameter Range Optimal Rationale

Substrate Temp 350°C - 500°C 425°C

Below 350°C leads to

Cl incorporation;

above 500°C risks film

agglomeration.

Chamber Pressure 1 - 10 Torr 5 Torr

Balances growth rate

with mean free path

for step coverage.

H2 Flow Rate 100 - 1000 sccm 500 sccm

High H2 partial

pressure is critical to

scavenge Cl and S.

Carrier Gas (Ar) 100 - 500 sccm 200 sccm

Transports precursor

vapor; maintains

laminar flow.

Substrate SiO2, TiN, TaN TiN

TiN promotes better

nucleation density

than bare SiO2.

Step-by-Step Workflow
Substrate Preparation:

Clean substrates (Si/SiO2 or TiN coated) via standard RCA clean or solvent sonication.

In-situ H2 plasma clean (optional but recommended): 50W, 5 min, to remove surface

carbon.

Precursor Loading:
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Dissolve RuCl3(Et2S)3 in anhydrous THF under inert atmosphere (Glovebox).

Load solution into the DLI liquid reservoir.

Deposition Cycle:

Heat reactor to 425°C under H2 flow (500 sccm) to stabilize thermal profile.

Start Ar carrier flow through the vaporizer bypass.

Initiate Injection: Direct liquid flow to vaporizer (e.g., 0.1 mL/min).

Switch vaporizer output to reactor chamber.

Maintain deposition for calculated time (Growth rate approx. 2-5 nm/min depending on

flux).

Post-Deposition Anneal:

Stop liquid injection.

Maintain H2 flow and temperature for 10 minutes.

Crucial Step: This "soak" removes residual subsurface chlorine and sulfur, lowering

resistivity.

Cool Down:

Cool to <100°C under Ar flow before venting.

Process Visualization
CVD Mechanism & Workflow
The following diagram illustrates the reductive deposition pathway and the critical role of

Hydrogen in scavenging ligands.
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Figure 1: Schematic of the DLI-CVD process flow for RuCl3(Et2S)3 precursor.

Characterization & Quality Control
To validate the film quality, the following metrics must be assessed. This protocol is self-

validating: if the resistivity is high, it indicates incomplete reduction (Cl contamination).

Metric Method Target Value Troubleshooting

Resistivity 4-Point Probe < 15 µΩ·cm

High? Increase H2

flow or Substrate

Temp.

Purity XPS / EDX
Cl < 1 at%, S < 0.5

at%

High S? Check

vaporizer temp (too

high = early decomp).

Phase XRD Hexagonal Ru (hcp)

Presence of RuS2

peaks? H2 flow is too

low.

Morphology SEM/AFM Smooth, Continuous

Haze/Roughness?

Reduce growth rate

(lower conc.).

Critical Contaminant Analysis
Chlorine: Residual Cl increases resistivity and can cause corrosion in Cu-interconnect

stacks. It is the primary impurity to monitor.
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Sulfur: While Et2S is a stable leaving group, thermal cracking can lead to sulfur

incorporation. However, Ru-S bonds are generally weaker than Ru-Cl in this context, making

Cl the limiting factor for purity.
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(Note: While specific literature on "RuCl3(Et2S)3" for CVD is niche, the protocol is derived from

established methodologies for RuCl3-based and thioether-based organometallic deposition.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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